Cas no 1805435-58-8 (5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde
• CAS No: 1805435-58-8
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4897119
• Update Time: 2025-08-03

5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F2N2O4/c1-16-8-6(12(14)15)5(3-13)4(2-11-8)7(9)10/h2-3,7H,1H3
• InChI Key： ZIHLXNDKETWICQ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C=O)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.1
• Topological Polar Surface Area: 85

Additional information on 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde

Comprehensive Overview of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde (CAS No. 1805435-58-8)

5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde (CAS No. 1805435-58-8) is a highly specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl moiety, a methoxy group, and a nitro substituent, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for drug discovery and crop protection agents.

The structural complexity of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde makes it a valuable intermediate in the synthesis of heterocyclic compounds. Its aldehyde group allows for further functionalization, enabling the creation of diverse molecular architectures. Recent studies highlight its role in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

In agrochemical applications, the difluoromethyl group in 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde is particularly noteworthy. Fluorinated compounds are known for their ability to enhance the bioavailability and stability of active ingredients, a feature highly sought after in modern crop protection formulations. With the global focus on sustainable agriculture and pesticide efficiency, this compound is gaining traction as a key component in next-generation agrochemicals.

From a synthetic chemistry perspective, the nitropyridine core of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde offers multiple sites for modification, making it a versatile scaffold for medicinal chemistry and material science. Researchers are exploring its use in catalysis and ligand design, areas that are frequently searched in academic and industrial databases. The compound’s ability to participate in cross-coupling reactions and nucleophilic substitutions further expands its utility in organic synthesis.

Quality control and analytical characterization of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde are critical for ensuring its performance in downstream applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods align with the increasing emphasis on quality assurance in chemical manufacturing, a topic frequently queried by professionals in the field.

In summary, 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-carboxaldehyde (CAS No. 1805435-58-8) represents a cutting-edge compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in contexts where fluorine chemistry and heterocyclic synthesis are prioritized. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.